Cas no 1315368-18-3 (tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate)

• Product Name: tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate
• CAS No: 1315368-18-3
• MF: C₂₁H₃₄N₂O₂
• MW: 346.506865978241
• CID: 5158881
• Update Time: 2025-10-12

tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate
• tert-butylN-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate
• Carbamic acid, N-[2,3,5,6-tetramethyl-1-(phenylmethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C21H34N2O2/c1-14-16(3)23(13-18-11-9-8-10-12-18)17(4)15(2)19(14)22-20(24)25-21(5,6)7/h8-12,14-17,19H,13H2,1-7H3,(H,22,24)
• InChI Key： YASBDTKCNDHYRQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C(C)C(C)N(CC2C=CC=CC=2)C(C)C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 424
• XLogP3: 4.8
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate

tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate, identified by the CAS number 1315368-18-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug delivery systems and as intermediates in organic synthesis. The structure of this molecule is characterized by a piperidine ring substituted with multiple methyl groups and a benzyl group, along with a tert-butyl carbamate moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to form stable amide bonds and their compatibility with various functional groups. The presence of the tert-butyl group in this compound enhances its stability under physiological conditions, making it an attractive candidate for drug delivery applications. Additionally, the benzyl substituent introduces aromaticity into the molecule, which can influence its pharmacokinetic properties and bioavailability.

The synthesis of tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of substituents such as methyl groups and the benzyl group through alkylation or acylation reactions. The final step involves the formation of the carbamate linkage using tert-butyl chloroformate or similar reagents. The optimization of these steps is crucial to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in the development of controlled-release drug delivery systems. The carbamate group can be cleaved under specific conditions, allowing for the gradual release of active pharmaceutical ingredients. Furthermore, its structural versatility makes it suitable for use as an intermediate in the synthesis of more complex molecules, such as peptide analogs or bioactive agents.

Recent research has also explored the use of this compound in biodegradable polymers and materials science. Its ability to form cross-linked networks through reversible covalent bonds has led to its investigation as a building block for stimuli-responsive materials. These materials can respond to external stimuli such as temperature or pH changes, opening new avenues for applications in sensors and actuators.

The study of tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate has also contributed to our understanding of stereochemistry and conformational analysis in organic molecules. The bulky substituents on the piperidine ring impose steric constraints that influence the molecule's conformational preferences. This has implications for its interactions with biological targets and its potential as a chiral resolving agent in asymmetric synthesis.

In conclusion, tert-butyl N-(1-benzyl-2,3,5,6-tetramethylpiperidin-4-yl)carbamate is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and properties make it an invaluable tool for researchers working in drug delivery systems, material science, and organic synthesis. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.